Cas no 131-27-1 (2-Amino-4,8-naphthalenedisulfonic Acid)

2-Amino-4,8-naphthalenedisulfonic acid is a sulfonated naphthalene derivative primarily used as an intermediate in the synthesis of dyes and pigments. Its disulfonic acid groups enhance water solubility, making it valuable for applications requiring aqueous-phase reactivity. The amino group provides a reactive site for further functionalization, enabling the production of azo dyes, fluorescent brighteners, and other specialized colorants. This compound exhibits good thermal and chemical stability, ensuring consistent performance in industrial processes. Its high purity and well-defined structure contribute to reproducible results in synthetic applications. The product is typically supplied as a solid, facilitating storage and handling under standard laboratory conditions.

2-Amino-4,8-naphthalenedisulfonic Acid structure

131-27-1 structure

Product Name:2-Amino-4,8-naphthalenedisulfonic Acid

CAS No:131-27-1

MF:C₁₀H₉NO₆S₂

MW:303.31156039238

CID:36265

PubChem ID:8563

Update Time:2025-06-09

2-Amino-4,8-naphthalenedisulfonic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Aminonaphthalene-1,5-disulfonic acid
- 2-Naphthylamine-4,8-Disulfonic Acid
- CASSELLA ACID
- 2-Amino-4,8-naphthalenedisulfonic acid
- 3-amino-1,5-naphthalenedisulfonic acid
- 4,8-Disulfo-2-naphthylamine
- 7-Amino-1,5-naphthalenedisulfonic acid
- beta-Naphthylamine-4,8-disulfonic acid
- beta-Naphthylaminedisulfonic acid
- C Acid
- CLT Acid
- 2-amino-4,8-disulpho-naphthalene
- 2-aminonaphthalene-4,8-disulphonic acid
- 2-naphthylamine-4,8-disulphonic acid
- 3-aminonaphthalene-1,5-disulphonic acid
- 4,8-disulfo-2-aminonaphthalene
- 4,8-Disulfo-2-naphthalamine
- Acid IV
- Amino C acid
- Kyselina C
- Kyselina C [Czech]
- 2-Amino-4,8-naphthal
- 2-Ethylamino-4,8-dinaphthalene
- acidiv
- kyselinac
- beta-naphthylaminedisulfonicacid
- 131-27-1
- X5M28DHP3K
- AKOS015900218
- AC-11137
- NSC7558
- 3-aminonaph-thalene-1,5-disulfonic acid
- SCHEMBL147723
- MTJGVAJYTOXFJH-UHFFFAOYSA-N
- WLN: L66J BSWQ DZ GSWQ
- DTXSID5059616
- .beta.-Naphthylamine-4,8-disulfonic acid
- 3-aminonaphthalene-1,5-di-sulfonic acid
- 1,5-Naphthalenedisulfonic acid, 3-amino-
- MFCD00035722
- Aminonaphthalene disulfonic acid
- A806230
- 3-aminonaphthalene-1,5-disulfonicacid
- NS00002529
- Kyselina 2-naftylamin-4,8-disulfonova [Czech]
- UNII-X5M28DHP3K
- FT-0623507
- BRN 3104699
- NSC 7558
- .beta.-Naphthylaminedisulfonic acid
- EINECS 205-020-5
- NSC-7558
- Kyselina 2-naftylamin-4,8-disulfonova
- W-108335
- amino-c-acid
- STL426739
- 205-020-5
- DTXCID6034007
- FA40997
- 2-Amino-4,8-naphthalenedisulfonic Acid
- MDL： MFCD00035722
- Inchi： 1S/C10H9NO6S2/c11-6-4-8-7(10(5-6)19(15,16)17)2-1-3-9(8)18(12,13)14/h1-5H,11H2,(H,12,13,14)(H,15,16,17)
- InChI Key： MTJGVAJYTOXFJH-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=C2C(=CC=CC2=1)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

Exact Mass: 302.98700
Monoisotopic Mass: 302.987
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0
Topological Polar Surface Area: 152A^2

Experimental Properties

Color/Form: White crystals, industrial products are gray white or sky blue pastes.
Density: 1.6329 (rough estimate)
Boiling Point: 205.8°C (rough estimate)
Refractive Index: 1.7330 (estimate)
PSA: 151.52000
LogP: 3.65820
Solubility: Slightly soluble in water. Insoluble in concentrated sulfuric acid. It shows blue fluorescence when dissolved in sodium hydroxide solution.

2-Amino-4,8-naphthalenedisulfonic Acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Safety Term：S26-S36/37/39
Storage Condition：Warehouse ventilation and low temperature drying

2-Amino-4,8-naphthalenedisulfonic Acid Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4,8-naphthalenedisulfonic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219005369-5g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	95%	5g	192.00 USD	2021-06-15
Alichem	A219005369-10g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	95%	10g	317.24 USD	2021-06-15
Chemenu	CM141255-10g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	95%	10g	$356	2021-08-05
TRC	A294395-1g	2-Amino-4,8-naphthalenedisulfonic Acid	131-27-1		1g	$ 64.00	2023-04-19
TRC	A294395-5g	2-Amino-4,8-naphthalenedisulfonic Acid	131-27-1		5g	$ 87.00	2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094178-10g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	92+%	10g	12289.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094178-1g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	92+%	1g	3072.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094178-5g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	92+%	5g	8192.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094178-10g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	92+%	10g	12289CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094178-1g	3-Aminonaphthalene-1,5-disulfonic acid	131-27-1	92+%	1g	3072CNY	2021-05-07

2-Amino-4,8-naphthalenedisulfonic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:131-27-1)2-Amino-4,8-naphthalenedisulfonic acid

Order Number:sfd11418

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Majorie M. Harding,Barry S. Nicholls,Anthony K. Smith J. Chem. Soc. Dalton Trans. 1983 1479

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